Cas no 431909-87-4 (5-Benzyl-2,6-dimethyl-pyrimidin-4-ol)

• Product Name: 5-Benzyl-2,6-dimethyl-pyrimidin-4-ol
• CAS No: 431909-87-4
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5233332
• Update Time: 2026-03-08

5-Benzyl-2,6-dimethyl-pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-Benzyl-2,6-dimethyl-pyrimidin-4-ol

• Inchi： 1S/C13H14N2O/c1-9-12(13(16)15-10(2)14-9)8-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3,(H,14,15,16)
• InChI Key： UBKUGUJBUZFHDT-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C)=C(CC2=CC=CC=C2)C(=O)N1

Additional information on 5-Benzyl-2,6-dimethyl-pyrimidin-4-ol

5-Benzyl-2,6-Dimethyl-Pyrimidin-4-Ol: A Comprehensive Overview

The compound 5-Benzyl-2,6-dimethyl-pyrimidin-4-ol, identified by the CAS number 431909-87-4, is a significant molecule in the field of organic chemistry. This pyrimidine derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a pyrimidine ring substituted with a benzyl group at position 5 and methyl groups at positions 2 and 6, along with a hydroxyl group at position 4. This configuration imparts distinctive electronic and steric properties, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of 5-Benzyl-2,6-dimethyl-pyrimidin-4-ol in drug discovery. Researchers have explored its role as a potential lead compound in the development of new pharmaceutical agents. The hydroxyl group at position 4 serves as a reactive site for further functionalization, enabling the synthesis of derivatives with enhanced biological activity. For instance, modifications to the benzyl group have shown promise in improving the compound's solubility and bioavailability, which are critical factors in drug design.

In addition to its pharmacological applications, 5-Benzyl-2,6-dimethyl-pyrimidin-4-ol has been investigated for its role in materials science. The molecule's aromaticity and conjugation make it suitable for use in organic electronics. Recent experiments have demonstrated its potential as a building block for constructing advanced materials with tailored electronic properties. By incorporating this compound into polymer frameworks, scientists aim to develop materials with improved conductivity and stability for use in flexible electronics and energy storage devices.

The synthesis of 5-Benzyl-2,6-dimethyl-pyrimidin-4-ol involves a multi-step process that combines principles from both classical and modern organic chemistry. Key steps include the formation of the pyrimidine ring through cyclization reactions and subsequent substitution reactions to introduce the functional groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is readily available for further studies.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 5-Benzyl-2,6-dimethyl-pyrimidin-4-ol. Quantum mechanical calculations have revealed that the molecule exhibits significant π-electron delocalization across its aromatic system, which contributes to its stability and reactivity. These findings have been instrumental in guiding experimental efforts to modify the compound for specific applications.

In conclusion, 5-Benzyl-2,6-dimethyl-pyrimidin-4-ol, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its potential applications span across drug discovery, materials science, and beyond. As researchers continue to explore its capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.